![molecular formula C4H11NO4P- B1261521 2-(Dimethylazaniumyl)ethyl phosphate](/img/structure/B1261521.png)
2-(Dimethylazaniumyl)ethyl phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethylethanolamine phosphate(1-) is conjugate base of N,N-dimethylethanolamine phosphate. It is a conjugate base of a N,N-dimethylethanolamine phosphate.
Scientific Research Applications
Reactivity and Chemical Properties
- Reactivity in Aqueous Solutions : 2-(Dimethylazaniumyl)ethyl phosphate exhibits unique reactivity in aqueous solutions, undergoing fragmentation or isomerization reactions (Modro & Moorhoff, 1989).
- Vibrational Spectra Analysis : The vibrational properties of phosphate groups, including compounds like this compound, provide valuable insights into their structural and environmental interactions (Andrushchenko et al., 2015).
Applications in Material Science
- Cellulose Solubilization : Certain alkylimidazolium salts, which include dimethyl phosphate structures, have been found effective in solubilizing cellulose, a significant advancement in green chemistry (Fukaya et al., 2008).
- Electrolyte Solvent for Batteries : Dimethyl methyl phosphate, a related compound, shows promise as a nonflammable electrolyte solvent for lithium-ion batteries, highlighting its potential in energy storage technologies (Feng et al., 2008).
Biomedical Applications
- Biomembrane Adhesive : The polymerization of monomers like 2-(methacryloyloxy)ethyl choline phosphate, which is structurally related, leads to the creation of universal biomembrane adhesives. These have significant potential in tissue engineering and drug delivery (Yu et al., 2013).
- Antimicrobial Properties : Phosphate type amphoterics, including compounds with structures similar to this compound, exhibit notable antimicrobial properties, making them relevant in medical and sanitary applications (Tsubone & Uchida, 1990).
Environmental Impact
- Flame Retardants and Plasticizers : Research on the elimination of organophosphate ester flame retardants and plasticizers in water purification processes highlights the environmental relevance of these compounds (Andresen et al., 2006).
properties
Molecular Formula |
C4H11NO4P- |
---|---|
Molecular Weight |
168.11 g/mol |
IUPAC Name |
2-(dimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C4H12NO4P/c1-5(2)3-4-9-10(6,7)8/h3-4H2,1-2H3,(H2,6,7,8)/p-1 |
InChI Key |
BLHVJAAEHMLMOI-UHFFFAOYSA-M |
Canonical SMILES |
C[NH+](C)CCOP(=O)([O-])[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.